Cas no 80474-14-2 (Fluticasone propionate)

Fluticasone propionate is a synthetic corticosteroid with potent anti-inflammatory and immunosuppressive properties. It is widely utilized in topical and inhaled formulations for the treatment of inflammatory conditions such as asthma, allergic rhinitis, and atopic dermatitis. The compound exhibits high glucocorticoid receptor affinity, ensuring localized efficacy with minimal systemic absorption, thereby reducing the risk of adverse effects. Its lipophilic nature enhances tissue retention, prolonging therapeutic action. Fluticasone propionate is characterized by its low oral bioavailability and rapid hepatic metabolism, further improving its safety profile. These attributes make it a preferred choice for long-term management of chronic inflammatory disorders.
Fluticasone propionate structure
Fluticasone propionate structure
Product Name:Fluticasone propionate
CAS No:80474-14-2
MF:C25H31F3O5S
MW:500.570857286453
MDL:MFCD00866007
CID:60221
PubChem ID:87558854
Update Time:2025-09-15

Fluticasone propionate Chemical and Physical Properties

Names and Identifiers

    • Fluticasone propionate
    • S-Fluoromethyl-6alpha,9alpha-difluoro-11beta-hydroxy-16alpha-methyl-3-oxo-17alpha-propionyloxyandrosta-1,4-diene-17beta-carbothioate
    • (6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16-methyl-3-oxo-17-(1-oxopropoxy)androsta-1,4-diene-17-carbothioic acid S-(fluoromethyl) ester
    • Fluticasone Propimonate
    • Androsta-1,4-diene-17- carbothioic acid,6,9-difluoro-11- hydroxy-16-methyl-3-oxo-17-(1-oxopropoxy)-, S-(fluoromethyl) e...
    • Fluticasone (propionate)
    • Polymyxin
    • CUTIVATE
    • FLIXONASE
    • FLIXOTIDE
    • FLONASE
    • FLOVENT
    • FLUNASE
    • Fluticasone propionate(100Mg)
    • flutide
    • Flutide N
    • Zoflut
    • (6a,11b,16a,17a)-6,9-Difluoro-11-hydroxy-16-methyl-3-oxo-17-(1-oxo
    • DSSTox_CID_25511
    • DSSTox_RID_80922
    • DSSTox_GSID_45511
    • Fluticasone propiponate
    • Tox21_110698
    • fluticasone-propionate-Flonase-Veramyst
    • Tox21_110698_1
    • [(6S,9R,10S,11S,13S,14S,16R,17R)-6,9-Difluoro-17-(fluoromethylsulfanylcarbonyl)-11-hydroxy-10,13,16-
    • A839922
    • caring mill childrens allergy relief nasal
    • FLUTICASONE PROPIONATE (MART.)
    • Kirkland Signature Aller Flo
    • Inalacor
    • FLUTICASONE PROPIONATE [MART.]
    • BDBM50354849
    • PF-00241939
    • FLUTICASONE PROPIONATE [EP MONOGRAPH]
    • Cultivate
    • topcare fluticasone propionate nasal
    • Axotide
    • Flonase (TN)
    • SR-01000763355-3
    • Up and Up Allergy Relief Nasal
    • HY-B0154
    • CCG-100981
    • NCGC00179308-01
    • Equaline Fluticasone Propionate
    • SCHEMBL4068
    • NS00069576
    • Androsta-1,4-diene-17-carbothioic acid, 6,9-difluoro-11-hydroxy-16-methyl-3-oxo-17-(1-oxopropoxy)-, (6alpha,11beta,16alpha,17alpha)-S-(fluoromethyl) ester
    • DYMISTA COMPONENT FLUTICASONE PROPIONATE
    • Flixotide Disk
    • s1992
    • Flovent Diskus
    • DB00588
    • NCGC00179308-04
    • FLUTICASONE PROPIONATE (USP MONOGRAPH)
    • BF160362
    • Fluticasone propionate, European Pharmacopoeia (EP) Reference Standard
    • SMR000469159
    • Fluticasone propionate [USAN:USP]
    • FLUTICASONE PROPIONATE (EP MONOGRAPH)
    • BF161262
    • RUGBY FLUTICASONE PROPIONATE NASAL
    • good neighbor pharmacy fluticasone propionate
    • Cutivate (TN)
    • UNII-O2GMZ0LF5W
    • DG Health Allergy Relief Nasal
    • Flovent HFA
    • BSPBio_001093
    • SPBio_002984
    • Fluticasone 17(2)-Carbonylsulfenic Acid 17-Propionate
    • AB00513992_08
    • basic care childrens allergy relief nasal
    • CCI 18781
    • FLUTICASONE PROPIONATE (USP-RS)
    • CAS-80474-14-2
    • Welby Fluticasone
    • Fluticasonpropionat Allen
    • FLUTICASONE PROPIONATE [MI]
    • NCGC00179308-05
    • HMS1571G15
    • CS-1986
    • BPBio1_001203
    • AKOS015895220
    • AB00513992-06
    • CHILDRENS FLONASE
    • HMS3413A19
    • YMB56612
    • FLUTICASONE PROPIONATE [ORANGE BOOK]
    • SR-01000763355
    • Fluticasone PropionateHFA
    • basic care allergy relief nasal
    • FLUTICASONE PROPIONATE [USP MONOGRAPH]
    • Childrens Nasopro
    • AMY38235
    • Flixotide Disks
    • Trialona
    • BRD-K62310379-001-03-0
    • NSC-759889
    • HMS3715G15
    • Androsta-1,4-diene-17-carbothioic acid, 6,9-difluoro-11-hydroxy-16-methyl-3-oxo-17-(1-oxopropoxy)-,S-(fluoromethyl) ester, (6.alpha.,11.beta.,16.alpha.,17.alpha.)-
    • 24 Hour Allergy Nasal
    • Q8564098
    • childrens nasal
    • 6alpha,9-difluoro-17beta-(((fluoromethyl)sulfanyl)carbonyl)-11beta-hydroxy-16-methyl-3-oxoandrosta-1,4-dien-17alpha-yl propanoate
    • Flovent Rotadisk
    • FlutiCareNasal Alergy
    • CCI-187881
    • Brethal
    • NSC 759889
    • leader allergy relief nasal
    • FLUTICASONE PROPIONATE COMPONENT OF DYMISTA
    • FLUTICASONE PROPIONATE COMPONENT OF AIRDUO RESPICLICK
    • childrens allergy nasal
    • D01708
    • Xhance
    • DTXSID8045511
    • Good Sense 24 hour allergy nasal
    • Harris Teeter Allergy Relief Nasal
    • betr allergy relief nasal
    • (6?,11?,16?,17?)-6,9-Difluoro-11-hydroxy-16-methyl-3-oxo-17-(1-oxopropoxy)androsta-1,4-diene-17-carbothioic acid fluoromethyl ester
    • Flovent Diskus 100
    • MLS001424085
    • C25H31F3O5S
    • Fluinol
    • FLOVENTDISKUS
    • Fluticasone propionate 100 microg/mL in Acetonitrile
    • allergy relief nasal
    • CHILDRENS FLONASEALLERGY RELIEF
    • EN300-7480904
    • Skyron
    • Propionate, Fluticasone
    • AB00513992
    • KS-1173
    • FLUTICASONE PROPIONATE [JAN]
    • HB1091
    • Fluticasone propionate - micronised pharma grade
    • FLUTICASONE PROPIONATE [USP-RS]
    • Flutivate
    • Fluticasone propionate (USAN:USP)
    • O2GMZ0LF5W
    • NCGC00016943-01
    • FLUTICASONE PROPIONATE COMPONENT OF ADVAIR HFA
    • ArmonAir RespiClickTM
    • Fluticasone propionate, >=98% (HPLC), powder
    • AIRDUO RESPICLICK COMPONENT FLUTICASONE PROPIONATE
    • Flixotide Inhaler
    • (1R,2R,3aS,3bS,5S,9aS,9bR,10S,11aS)-5,9b-difluoro-1-{[(fluoromethyl)sulfanyl]carbonyl}-10-hydroxy-2,9a,11a-trimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl propanoate
    • Fluticasone Propionate, Pharmaceutical Secondary Standard; Certified Reference Material
    • (6alpha,11beta,16alpha,17alpha)-6,9-Difluoro-11-hydroxy-16-methyl-3-oxo-17-(1-oxopropoxy)androsta-1,4-diene-17-carbothioic Acid, S-(Fluoromethyl) Ester
    • Flixonase Nasal Spray
    • Q-101393
    • Asmatil
    • SunMark allergy relief nasal 24 hr
    • DG Health childrens allergy relief nasal
    • CHEMBL1473
    • ARMONAIR DIGIHALER
    • DTXCID801476602
    • Nasopro 24
    • [(6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-17-(fluoromethylsulfanylcarbonyl)-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] propanoate
    • Picnic Allergy Symptom Reliever Nasal
    • Prestwick2_000997
    • FLUTICASONE PROPIONATE COMPONENT OF ADVAIR
    • Flovent Diskus 250
    • Fluticasone propionate (JAN/USP)
    • CHEBI:31441
    • Prestwick1_000997
    • ADVAIR HFA COMPONENT FLUTICASONE PROPIONATE
    • NC00231
    • A51110
    • S-FLUOROMETHYL 6alpha, 9alpha-DIFLUORO-11beta-HYDROXY-16alpha-METHYL-3-OXO-17alpha-PROPIONYLOXYANDROSTA-1,4-DIENE-17.BETA-. CARBOTHIOATE
    • S-(Fluoromethyl) 6alpha,9-difluoro-11beta,17-dihydroxy-16alpha-methyl-3-oxoandrosta-1,4-diene-17beta-carbothioate, 17-propionate
    • ADVAIR COMPONENT FLUTICASONE PROPIONATE
    • Flovent (TN)
    • Flonase Allergy Relief
    • Fluticasone propionate for impurity G identification, EuropePharmacopoeia (EP) Reference Standard
    • Flovent-hfa
    • TopCare Childrens Allergy Relief Nasal 24 Hour
    • atemur
    • Fluticasone propionate, United States Pharmacopeia (USP) Reference Standard
    • 24 Hour Allergy Relief nasal
    • Flusonal
    • fluticasone-propionate
    • HMS2051N19
    • FlutiCare
    • MFCD00866007
    • Ubizol
    • FLOVENTHFA
    • Fluticasone propionate- Bio-X
    • (6alpha,11beta,16alpha,17alpha)-6,9-Difluoro-11-hydroxy-16-methyl-3-oxo-17-(1-oxopropoxy)androsta-1,4-diene-17-carbothioic acid fluoromethyl ester
    • Fluticasone propionate [USAN]
    • ArmonAir RespiClick
    • AN-584/43505443
    • LIPO-102 COMPONENT FLUTICASONE PROPIONATE
    • Rinosone
    • Prestwick3_000997
    • GTPL7080
    • (6alpha,11beta,16alpha,17alpha)-6,9-Difluoro-11-hydroxy-16-methyl-3-oxo-17-(1-oxopropoxy)androsta-1,4-diene-17-carbothioic acid S-(fluoromethyl) ester
    • Fluxonal
    • ANDROSTA-1,4-DIENE-17-CARBOTHIOIC ACID, 6,9-DIFLUORO-11-HYDROXY-16-METHYL-3-OXO-17-(1-OXOPROPOXY)-, (6.ALPHA.,11.BETA.,16.ALPHA.,17.ALPHA.)-S-(FLUOROMETHYL) ESTER
    • Good Neighbor Pharmacy Childrens Fluticasone Propionate
    • S-FLUOROMETHYL 6.ALPHA., 9.ALPHA.-DIFLUORO-11.BETA.-HYDROXY-16.ALPHA.-METHYL-3-OXO-17.ALPHA.-PROPIONYLOXYANDROSTA-1,4-DIENE-17.BETA-. CARBOTHIOATE
    • 6alpha,9-difluoro-17beta-{[(fluoromethyl)sulfanyl]carbonyl}-11beta-hydroxy-16-methyl-3-oxoandrosta-1,4-dien-17alpha-yl propanoate
    • Fluticasone-17-propionate
    • FLONASEALLERGY RELIEF
    • WMWTYOKRWGGJOA-CENSZEJFSA-N
    • AC-457
    • health mart allergy relief nasal 24 hr
    • FLUTICASONE PROPIONATE [VANDF]
    • S-Fluoromethyl 6alpha,9alpha-difluoro-11beta-hydroxy-16alpha-methyl-3-oxo-17alpha-propionyloxyandrost-1,4-diene-17beta-carbothioate
    • Fluticasone propionate for impurity C identification, EuropePharmacopoeia (EP) Reference Standard
    • Fluticasone Propionate Nasal
    • HMS2098G15
    • (1R,2S,8S,10S,11S,13R,14R,15S,17S)-1,8-difluoro-14-{[(fluoromethyl)sulfanyl]carbonyl}-17-hydroxy-2,13,15-trimethyl-5-oxotetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-3,6-dien-14-yl propanoate
    • FN-25
    • 80474-14-2
    • caring mill allergy relief nasal
    • cci18781
    • fluticasone propionate (glucocorticoid)
    • Fluspiral
    • Flonase Aq
    • Prestwick0_000997
    • HMS3677A19
    • Fluticasone propionate (Flonase, Veramyst)
    • Flovent Diskus 50
    • FLUTICASONE PROPIONATE [WHO-DD]
    • CCI-18781
    • Atemur Mite
    • Cutivate cream
    • Cyclesonide
    • F 9428
    • Fluticasone 17-propionate
    • Fluticone
    • Rotadisk
    • BRD-K62310379-001-10-5
    • 6,9-difluoro-17-{[(fluoromethyl)sulfanyl]carbonyl}-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl propionate
    • MDL: MFCD00866007
    • Inchi: 1S/C25H31F3O5S/c1-5-20(31)33-25(21(32)34-12-26)13(2)8-15-16-10-18(27)17-9-14(29)6-7-22(17,3)24(16,28)19(30)11-23(15,25)4/h6-7,9,13,15-16,18-19,30H,5,8,10-12H2,1-4H3/t13-,15+,16+,18+,19+,22+,23+,24+,25+/m1/s1
    • InChI Key: WMWTYOKRWGGJOA-CENSZEJFSA-N
    • SMILES: O([C@@]1([C@H](C)C[C@H]2[C@@H]3C[C@H](F)C4=CC(C=C[C@]4(C)[C@]3([C@H](C[C@]12C)O)F)=O)C(=O)SCF)C(=O)CC

Computed Properties

  • Exact Mass: 500.18400
  • Monoisotopic Mass: 500.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 984
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 106

Experimental Properties

  • Color/Form: Powder
  • Density: 1.32
  • Melting Point: 275°C(lit.)
  • Boiling Point: 553.2°C at 760 mmHg
  • Flash Point: 297.5±30.1 °C
  • Refractive Index: 31 ° (C=1, Dioxane)
  • Solubility: DMSO: ≥10 mg/mL
  • PSA: 105.97000
  • LogP: 4.43000
  • Merck: 4211
  • Specific Rotation: +29° - +38° (c=1, Dioxane)
  • Solubility: Dimethyl sulfoxide ≥ 10 mg/ml

Fluticasone propionate Security Information

Fluticasone propionate Customs Data

  • HS CODE:2937229000
  • Customs Data:

    China Customs Code:

    2937229000

Fluticasone propionate Pricemore >>

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Fluticasone propionate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Acetone ;  0 °C; 1 h, 0 °C
1.2 Reagents: Diethylamine
1.3 0 °C
Reference
Improved synthesis of fluticasone propionate
Yin, Limei; et al, Zhongguo Yaowu Huaxue Zazhi, 2010, 20(1), 29-31

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium iodide Solvents: Acetone ;  7 d, reflux
Reference
Synthesis of fluticasone propionate
Liu, Jin-xian; et al, Huaxi Yaoxue Zazhi, 2007, 22(1), 51-53

Production Method 3

Reaction Conditions
1.1 Reagents: Urea ,  Hydrofluoric acid ;  -10 °C → 15 °C
1.2 Reagents: Ammonium hydroxide Solvents: Water
Reference
Process for preparing fluticasone propionate
, Mexico, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Acetonitrile ;  rt; 6 h, rt
1.2 Reagents: Water
Reference
Direct and Chemoselective Electrophilic Monofluoromethylation of Heteroatoms (O-, S-, N-, P-, Se-) with Fluoroiodomethane
Senatore, Raffaele; et al, Organic Letters, 2020, 22(4), 1345-1349

Fluticasone propionate Raw materials

Fluticasone propionate Preparation Products

Fluticasone propionate Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:80474-14-2)Fluticasone propionate
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Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:80474-14-2)Fluticasone propionate
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Quantity:25KG,200KG,1000KG
Purity:99%
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Amadis Chemical Company Limited
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(CAS:80474-14-2)Fluticasone (propionate)
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Purity:99%
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Fluticasone propionate Spectrogram

MS-MS
MS-MS
13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR

Additional information on Fluticasone propionate

Fluticasone Propionate (CAS No. 80474-14-2): A Comprehensive Overview

Fluticasone propionate (CAS No. 80474-14-2) is a synthetic corticosteroid widely recognized for its potent anti-inflammatory and immunosuppressive properties. As a key active ingredient in numerous pharmaceutical formulations, fluticasone propionate plays a critical role in managing respiratory conditions such as asthma, allergic rhinitis, and chronic obstructive pulmonary disease (COPD). Its efficacy and safety profile have made it a cornerstone in modern respiratory therapy.

The chemical structure of fluticasone propionate includes a fluorinated corticosteroid backbone, which enhances its glucocorticoid receptor affinity and minimizes systemic side effects. This structural advantage allows for targeted delivery via inhalation or topical application, reducing the risk of adverse effects commonly associated with systemic corticosteroids. Researchers and clinicians frequently explore fluticasone propionate uses and fluticasone propionate side effects to optimize treatment protocols.

One of the most searched topics related to fluticasone propionate is its mechanism of action. The compound works by binding to glucocorticoid receptors, inhibiting the production of pro-inflammatory cytokines and reducing airway inflammation. This makes fluticasone propionate inhalers a preferred choice for long-term asthma management. Patients often inquire about fluticasone propionate vs. other corticosteroids, highlighting its superior localized activity and reduced systemic absorption.

In recent years, the demand for fluticasone propionate nasal spray has surged due to rising cases of allergic rhinitis and sinusitis. Climate change and increased allergen exposure have amplified the need for effective nasal corticosteroids. Studies comparing fluticasone propionate efficacy with antihistamines often favor the former for its ability to address both symptoms and underlying inflammation.

The pharmaceutical market for fluticasone propionate formulations continues to expand, with generic versions gaining traction due to cost-effectiveness. However, brand-name products like Flovent and Flonase remain popular among healthcare providers. Discussions around fluticasone propionate dosage and fluticasone propionate for eczema reflect its versatility beyond respiratory applications.

From a regulatory standpoint, fluticasone propionate is approved by major health authorities, including the FDA and EMA, for various indications. Its safety during pregnancy (fluticasone propionate pregnancy category) and pediatric use are frequently reviewed, with studies supporting its cautious application under medical supervision. Patients also seek information on fluticasone propionate withdrawal symptoms, emphasizing the need for gradual discontinuation.

Ongoing research explores novel delivery systems for fluticasone propionate, such as nanoparticle-based inhalers and combination therapies with long-acting beta-agonists (LABAs). These innovations aim to enhance bioavailability and patient compliance. The compound’s role in COVID-19-related respiratory complications has also been investigated, though evidence remains limited.

In conclusion, fluticasone propionate (CAS No. 80474-14-2) remains a vital therapeutic agent in respiratory and dermatological medicine. Its well-documented efficacy, coupled with ongoing advancements in drug delivery, ensures its relevance in addressing global health challenges. For those researching fluticasone propionate buy options or fluticasone propionate mechanism, consulting healthcare professionals is essential to ensure safe and effective use.

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Suzhou Senfeida Chemical Co., Ltd
(CAS:80474-14-2)Fluticasone propionate
sfd2899
Purity:99.9%
Quantity:200kg
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:80474-14-2)Fluticasone propionate
LE12254;LE2454766
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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